Cas no 952182-23-9 (methyl 1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate)
952182-23-9 structure
Product Name:methyl 1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate
CAS No:952182-23-9
MF:C16H14N2O4S
MW:330.358362674713
MDL:MFCD09841663
CID:1985334
PubChem ID:45073278
Update Time:2025-04-21
methyl 1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate
- LogP
- methyl 1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine-3-carboxylate
- METHYL 1-TOSYL-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXYLATE
- 952182-23-9
- Methyl1-tosyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
- Methyl 1-(4-methylbenzene-1-sulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
- Methyl 1-(toluene-4-sulphonyl)-7-azaindole-3-carboxylate
- DTXSID40662707
- AKOS015945557
-
- MDL: MFCD09841663
- Inchi: 1S/C16H14N2O4S/c1-11-5-7-12(8-6-11)23(20,21)18-10-14(16(19)22-2)13-4-3-9-17-15(13)18/h3-10H,1-2H3
- InChI Key: FCEKKKLKOSDSBW-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1C=C(C(=O)OC)C2=CC=CN=C12)(=O)=O
Computed Properties
- Exact Mass: 330.06742811Da
- Monoisotopic Mass: 330.06742811Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 86.6Ų
methyl 1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K04823-1g |
Methyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate |
952182-23-9 | >95% | 1g |
$750 | 2024-05-23 | |
| eNovation Chemicals LLC | K04823-5g |
Methyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate |
952182-23-9 | >95% | 5g |
$3200 | 2024-05-23 | |
| eNovation Chemicals LLC | K04823-1g |
Methyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate |
952182-23-9 | >95% | 1g |
$750 | 2025-02-18 | |
| eNovation Chemicals LLC | K04823-5g |
Methyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate |
952182-23-9 | >95% | 5g |
$3200 | 2025-02-18 | |
| eNovation Chemicals LLC | K04823-5g |
Methyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate |
952182-23-9 | >95% | 5g |
$3200 | 2025-03-03 | |
| eNovation Chemicals LLC | K04823-1g |
Methyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate |
952182-23-9 | >95% | 1g |
$750 | 2025-03-03 |
methyl 1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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